Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate

• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• IUPAC Name: ethyl 2-[[2-(3,4-dimethoxyphenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO5/c1-4-25-19(22)14-7-5-6-8-15(14)20-18(21)12-13-9-10-16(23-2)17(11-13)24-3/h5-11H,4,12H2,1-3H3,(H,20,21)
• InChI Key: XRLNMUMJUHUOPY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CC2=CC(=C(C=C2)OC)OC

Description

Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate, also known as DMC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMC is a synthetic compound that belongs to the class of benzamides and is structurally similar to the drug ketamine.

Mechanism of Action

Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate acts as a non-competitive NMDA receptor antagonist, which means that it blocks the activity of the NMDA receptor, a type of glutamate receptor that is involved in learning and memory. By blocking the NMDA receptor, Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate can reduce the excitotoxicity that occurs in various neurological disorders, such as traumatic brain injury and stroke. Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate also has modulatory effects on other neurotransmitter systems, such as the dopamine and serotonin systems, which may contribute to its therapeutic effects in psychiatry.
Biochemical and Physiological Effects:
Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has been shown to have a wide range of biochemical and physiological effects. In animal models, Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has also been shown to increase the expression of anti-inflammatory cytokines and decrease the expression of pro-inflammatory cytokines, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has several advantages for lab experiments, including its high potency and selectivity for the NMDA receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate also has some limitations, including its relatively short half-life and its potential for off-target effects on other neurotransmitter systems.

Future Directions

There are several future directions for research on Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate. One area of research is the development of novel analogs of Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate that have improved pharmacological properties, such as longer half-life and greater selectivity for the NMDA receptor. Another area of research is the investigation of the potential therapeutic applications of Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate in other fields, such as cardiology and immunology. Finally, future research may focus on the elucidation of the molecular mechanisms underlying the neuroprotective and anti-tumor effects of Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate.

Synthesis Methods

Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate can be synthesized using a multi-step process involving the reaction of 3,4-dimethoxybenzyl bromide with N,N-diethylglycine ethyl ester to form 3,4-dimethoxyphenylacetic acid ethyl ester. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-aminobenzoic acid to form Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate.

Scientific Research Applications

Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has been studied for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. In neurology, Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has been shown to have neuroprotective effects in animal models of traumatic brain injury and stroke. In psychiatry, Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has been studied for its potential use in the treatment of depression, anxiety, and addiction. In oncology, Ethyl 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoate has been shown to have anti-tumor effects in preclinical studies.